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Compound of Interest

Compound Name: 2-Bromobenzimidazole

Cat. No.: B136497 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromobenzimidazole

This technical guide provides a comprehensive overview of the key physical properties of 2-
Bromobenzimidazole, specifically its melting point and solubility. It is intended for researchers,

scientists, and professionals in the field of drug development who utilize this compound in their

work. This guide includes quantitative data, detailed experimental protocols for property

determination, and workflow visualizations to facilitate understanding and application in a

laboratory setting.

Physical Properties of 2-Bromobenzimidazole
2-Bromobenzimidazole is a substituted benzimidazole used in the preparation of various

biologically active compounds, including antiviral and anti-cancer agents[1][2]. Understanding

its physical properties is crucial for its handling, storage, and application in chemical synthesis

and pharmaceutical formulation.

Data Summary
The table below summarizes the reported melting point and solubility of 2-
Bromobenzimidazole.
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Physical Property Value

Melting Point 191-196 °C[1][3]

192 °C[2]

195-201 °C

Solubility Soluble in DMSO and Methanol.

Insoluble in water.

Experimental Protocols
The following sections detail the standard experimental procedures for determining the melting

point and solubility of 2-Bromobenzimidazole.

Melting Point Determination
The melting point of an organic solid is a critical indicator of its purity. A sharp melting point

range (typically 0.5-1.0°C) is characteristic of a pure compound, while a broad melting range at

a lower temperature suggests the presence of impurities. The capillary method using a melting

point apparatus is a common and reliable technique.

Protocol:

Sample Preparation: A small amount of finely powdered 2-Bromobenzimidazole is

introduced into a capillary tube, which is then sealed at one end. The tube is tapped gently to

pack the sample at the bottom.

Apparatus Setup: The capillary tube is placed in a melting point apparatus and heated

slowly.

Observation: The temperature at which the solid first begins to melt and the temperature at

which the entire sample becomes a liquid are recorded. This provides the melting point

range. For an accurate measurement, the heating rate should be slow, around 1-2°C per

minute, as the melting point is approached.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB3690325_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/703826
https://www.chemimpex.com/products/44386
https://www.benchchem.com/product/b136497?utm_src=pdf-body
https://www.benchchem.com/product/b136497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Measurement

Result

Start

Powder 2-Bromobenzimidazole

Fill Capillary Tube

Pack Sample

Place in Apparatus

Heat Slowly (1-2°C/min)

Observe Melting

Record T_start Record T_end

Melting Point Range
(T_start - T_end)

Click to download full resolution via product page

Workflow for Melting Point Determination.
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Solubility Determination
Determining the solubility of a compound in various solvents is essential for reaction setup,

purification (e.g., recrystallization), and formulation. A systematic approach is often used to

classify a compound's solubility.

Protocol:

Initial Solvent Test (Water): To a small test tube containing approximately 10-20 mg of 2-
Bromobenzimidazole, add about 0.5 mL of deionized water. Agitate the mixture vigorously

for about 60 seconds. Observe if the solid dissolves completely.

Organic Solvent Tests: Repeat the process with other solvents of interest, such as methanol

and DMSO. Use a fresh, dry test tube for each solvent.

Observation and Classification: A compound is classified as "soluble" if it dissolves

completely. If it does not, it is deemed "insoluble" in that particular solvent.
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Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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